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Compound of Interest

Compound Name: 4'-Methoxypuerarin

Cat. No.: B1233850 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 4'-Methoxypuerarin, an isoflavone

glycoside found in the root of Pueraria lobata (Kudzu). This document is intended for

researchers, scientists, and professionals in drug development, offering available data on its

chemical identity. However, it is important to note that publicly available information on the

specific biological activity, signaling pathways, and detailed experimental protocols for 4'-
Methoxypuerarin is currently limited.

Chemical Identity
Property Value Reference

IUPAC Name

7-hydroxy-3-(4-

methoxyphenyl)-8-

[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]chromen-4-one

[1]

CAS Number 92117-94-7 [2]

Molecular Formula C22H22O9 [1]

Synonyms 4'-O-Methylpuerarin
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Current State of Research
4'-Methoxypuerarin has been identified as a chemical constituent of Puerariae Lobatae

Radix[2]. However, a thorough review of the current scientific literature reveals a significant gap

in the understanding of its specific pharmacological properties. While its parent compound,

puerarin, has been extensively studied, data on the biological effects and mechanisms of action

of the 4'-methoxy derivative remains scarce.

Due to this lack of specific data, this guide will provide an overview of the well-documented

activities of puerarin to offer a contextual framework. It is crucial to emphasize that the

biological activities of puerarin may not be directly attributable to 4'-Methoxypuerarin. The

addition of a methoxy group at the 4' position can significantly alter the molecule's

pharmacokinetic and pharmacodynamic properties.

A Look at the Closely Related Puerarin
Puerarin is the most abundant and studied isoflavone in Pueraria lobata[3]. It has

demonstrated a wide range of pharmacological effects, including:

Cardiovascular Protection: Puerarin has been shown to have protective effects on the

cardiovascular system[4].

Neuroprotection: Studies have indicated its potential in protecting the nervous system[3][4].

Anti-inflammatory and Antioxidant Effects: Puerarin exhibits both anti-inflammatory and

antioxidant properties[4].

Signaling Pathways of Puerarin
Research has implicated several key signaling pathways in the mechanism of action of

puerarin. These include:

PI3K/Akt Signaling Pathway: This pathway is crucial for cell growth, proliferation, and

survival, and its modulation by puerarin has been reported[4].

MAPK Signaling Pathway: The mitogen-activated protein kinase pathway, involved in cellular

responses to various stimuli, is also influenced by puerarin[4].
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NF-κB Signaling Pathway: Puerarin has been shown to regulate the NF-κB pathway, a key

player in inflammation and immune responses[4].

Experimental Protocols and Quantitative Data
A critical gap in the literature is the absence of detailed experimental protocols and quantitative

biological data specifically for 4'-Methoxypuerarin. The methodologies for studying the effects

of puerarin are well-established and can serve as a foundation for future investigations into its

4'-methoxy derivative. These typically involve a range of in vitro assays (e.g., cell viability,

enzyme activity, gene expression analysis) and in vivo studies using animal models relevant to

the targeted disease area.

Visualizing the Research Landscape
The following diagram illustrates the current state of knowledge regarding 4'-Methoxypuerarin
in relation to its parent compound, puerarin.
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Current research status of 4'-Methoxypuerarin.

Conclusion and Future Directions
4'-Methoxypuerarin is a known isoflavone from Pueraria lobata with a defined chemical

structure. However, there is a clear need for further research to elucidate its specific biological

activities, mechanisms of action, and potential therapeutic applications. Future studies should

focus on direct comparisons with puerarin to understand the influence of the 4'-methoxy group
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on its pharmacological profile. Such research will be invaluable for the drug development

community and for unlocking the full therapeutic potential of the isoflavones from this important

medicinal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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